Solvent Yellow 15

• CAS No.: 15876-56-9
• Molecular Formula: C52H81N7O9S2
• Molecular Weight: 1012.38
• IUPAC Name: N-cyclohexylcyclohexanamine;5-oxo-1-(2-sulfophenyl)-4-[(2-sulfophenyl)diazenyl]-4H-pyrazole-3-carboxylic acid
• InChI: InChI=1S/C16H12N4O9S2.3C12H23N/c21-15-13(18-17-9-5-1-3-7-11(9)30(24,25)26)14(16(22)23)19-20(15)10-6-2-4-8-12(10)31(27,28)29;3*1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);3*11-13H,1-10H2
• InChI Key: FHLPGYFCCDCAEW-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC2CCCCC2.C1CCC(CC1)NC2CCCCC2.C1CCC(CC1)NC2CCCCC2.C1=CC=C(C(=C1)N=NC2C(=NN(C2=O)C3=CC=CC=C3S(=O)(=O)O)C(=O)O)S(=O)(=O)O

Description

Solvent Yellow 15, also known as Oil Yellow CGG, is a bluish-yellow powder used in coloring for plastics, polymers, fibers, rubber, wax, oil, lubricant, fuel, gasoline, candles, paint, and printing ink. It has a color index of 19120 and a CAS number of 15876-56-9.

Physical and Chemical Properties Analysis

This compound appears as a bluish-yellow powder. It has a density of 1.30 g/cm3, heat resistance up to 240°C, light fastness of 5-6, and acid and alkali resistance of 3. It also has a maximum residue on 80 mesh of 5.0%, a maximum water solubility of 1.0%, and a maximum volatile matter at 105°C of 1.0%.

Safety and Hazards

Solvent Yellow 15 may form combustible dust concentrations in air. It may also cause long-lasting harmful effects to aquatic life. It is advised to avoid release to the environment and dispose of contents/container according to applicable federal, state, and local regulations.

Future Directions

While specific future directions for Solvent Yellow 15 are not mentioned in the sources, the development of sustainable production methods for azo dyes is a topic of ongoing research. Additionally, the use of azo dyes in various applications such as coloring for plastics, polymers, fibers, rubber, wax, oil, lubricant, fuel, gasoline, candles, paint, and printing ink continues to be explored.